Cas no 206761-69-5 (4,4'-Methylenebis(3-chlorophenyl) Diisothiocyanate)

• Product Name: 4,4'-Methylenebis(3-chlorophenyl) Diisothiocyanate
• CAS No: 206761-69-5
• MF: C₁₅H₈Cl₂N₂S₂
• MW: 351.273418426514
• MDL: MFCD09025708
• CID: 241710
• PubChem ID: 631686
• Update Time: 2025-04-19

4,4'-Methylenebis(3-chlorophenyl) Diisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4,4'-METHYLENEBIS(2-CHLOROPHENYL)DIISOTHIOCYANATE
• 4,4'-Methylenebis(3-chlorophenyl) diisothiocyanate
• 4.4'-Methylenebis(3-chlorophenyl)diisothiocyanate
• bis(3-chloro-4-isothiocyanatophenyl)methane
• 4,4-methylenebis(2-chlorophenyl)diisothiocyanate
• 206761-69-5
• 2-chloro-4-[(3-chloro-4-isothiocyanatophenyl)methyl]-1-isothiocyanatobenzene
• DTXSID20942877
• 4,4'-Methylenebis(3-chlorophenyl)diisothiocyanate
• MFCD09025708
• FT-0682179
• 1,1'-Methylenebis(3-chloro-4-isothiocyanatobenzene)
• 2-Chloro-4-(3-chloro-4-isothiocyanatobenzyl)-1-isothiocyanatobenzene #
• GDOSNEJTWBTBOC-UHFFFAOYSA-N
• 4,4'-Methylenebis(3-chlorophenyl) Diisothiocyanate

• MDL： MFCD09025708
• Inchi： 1S/C15H8Cl2N2S2/c16-12-6-10(1-3-14(12)18-8-20)5-11-2-4-15(19-9-21)13(17)7-11/h1-4,6-7H,5H2
• InChI Key： GDOSNEJTWBTBOC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1C=CC(=C(C=1)Cl)N=C=S)N=C=S

Computed Properties

• Exact Mass: 349.95100
• Monoisotopic Mass: 349.9505960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• Density: 1.33
• Melting Point: 112-114°C
• Boiling Point: 515.9°Cat760mmHg
• Flash Point: 265.8°C
• Refractive Index: 1.656
• PSA: 88.90000
• LogP: 6.05280

4,4'-Methylenebis(3-chlorophenyl) Diisothiocyanate Security Information

• HazardClass：IRRITANT